Cas no 2248214-93-7 ((2R)-3-(Oxolan-2-yl)butan-2-amine)

• Product Name: (2R)-3-(Oxolan-2-yl)butan-2-amine
• CAS No: 2248214-93-7
• MF: C₈H₁₇NO
• MW: 143.226682424545
• CID: 6471604
• PubChem ID: 137941521
• Update Time: 2025-06-03

(2R)-3-(Oxolan-2-yl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• EN300-2478676
• (2R)-3-(Oxolan-2-yl)butan-2-amine
• 2248214-93-7

• Inchi： 1S/C8H17NO/c1-6(7(2)9)8-4-3-5-10-8/h6-8H,3-5,9H2,1-2H3/t6?,7-,8?/m1/s1
• InChI Key： HZLADAYKQFHBQP-ZUEIMRROSA-N
• SMILES： O1CCCC1C(C)[C@@H](C)N

Computed Properties

• Exact Mass: 143.131014166g/mol
• Monoisotopic Mass: 143.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 35.2Ų

Additional information on (2R)-3-(Oxolan-2-yl)butan-2-amine

Compound (2R)-3-(Oxolan-2-yl)butan-2-amine: A Comprehensive Overview

(2R)-3-(Oxolan-2-yl)butan-2-amine, identified by the CAS registry number 1471482-93-7, is a versatile organic compound with significant applications in various fields of chemistry. This compound, also known as (R)-N-(tetrahydrofuran-2-yl)butan-2-amine, is a chiral amine derivative characterized by its unique structure and functional groups. The molecule consists of a butanamine backbone with a tetrahydrofuran (oxolane) substituent at the 3-position and an amine group at the 2-position, which imparts it with distinctive chemical properties.

The synthesis of (2R)-3-(Oxolan-2-yl)butan-2-amine typically involves multi-step processes, often employing asymmetric catalysis to achieve the desired stereochemistry. Recent advancements in asymmetric organocatalysis have enabled more efficient and selective syntheses of this compound, making it more accessible for research and industrial applications. The stereochemistry of the compound, particularly the (R)-configuration at the 2-position, plays a crucial role in its biological activity and chemical reactivity.

In terms of physical properties, (2R)-3-(Oxolan-2-yl)butan-2-amine is a liquid at room temperature with a pleasant odor. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various chemical reactions. The compound exhibits moderate stability under standard conditions but may undergo degradation under harsh acidic or basic conditions. Recent studies have explored its thermal stability and degradation pathways, providing valuable insights into its handling and storage requirements.

The biological activity of (R)-N-(tetrahydrofuran-2-yl)butan-2-amine has been extensively studied, particularly in the context of its potential as a drug candidate. Research has shown that this compound exhibits promising anti-inflammatory and antioxidant properties, making it a candidate for therapeutic applications. Additionally, its ability to act as a chiral catalyst in asymmetric synthesis has been highlighted in recent publications, underscoring its importance in modern organic chemistry.

Recent advancements in computational chemistry have allowed for detailed molecular modeling of (2R)-3-(Oxolan-2-y)butan-amime. These studies have provided insights into its electronic structure, reactivity, and interaction with biological systems. For instance, molecular dynamics simulations have revealed that the compound's tetrahydrofuran ring contributes significantly to its stability and solubility properties.

In conclusion, (R)-N-(tetrahydrofuran-yl)butan-amime is a multifaceted compound with diverse applications across chemistry and biology. Its unique structure, stereochemistry, and functional groups make it an invaluable tool in both academic research and industrial settings. As ongoing research continues to uncover new aspects of its properties and applications, this compound is poised to play an increasingly important role in the development of novel chemical processes and therapeutic agents.